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Compound of Interest

Compound Name: N-Butyl-N-(2-phenylethyl)aniline

Cat. No.: B2551271

Essential Safety and Handling Guide for N-Butyl-
N-(2-phenylethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Butyl-N-(2-phenylethyl)aniline (CAS: 115419-50-6). Given the
limited availability of a specific Safety Data Sheet (SDS) for this compound, the following
information is synthesized from data on structurally similar aniline derivatives to ensure the
highest degree of safety.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for N-Butyl-N-(2-phenylethyl)aniline is not readily available, aniline
and its derivatives are generally considered hazardous. Aniline itself is toxic if swallowed, in
contact with skin, or if inhaled, can cause serious eye damage, is suspected of causing genetic
defects and cancer, and causes damage to organs through prolonged or repeated exposure.[1]
[2] Therefore, a cautious approach is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Chemical splash goggles or a
Eye and Face Protection Safety Goggles or Face Shield face shield are essential to

protect against splashes.[3]

Nitrile or neoprene gloves are
i ) ] ] recommended. Inspect gloves
Skin Protection Chemical-resistant Gloves ) )
for any signs of degradation

before use.

A flame-retardant lab coat

should be worn to protect
Lab Coat against skin contact and

contamination of personal

clothing.

All handling of N-Butyl-N-(2-
) ) phenylethyl)aniline should be
Respiratory Protection Fume Hood ] -
conducted in a certified

chemical fume hood.

In situations where a fume
hood is not available or if
) aerosols are generated, a
Respirator .
NIOSH-approved respirator
with an organic vapor cartridge

is required.[3]

Physical and Chemical Properties (Data from
Structurally Similar Compounds)

The following table summarizes the known physical and chemical properties of compounds
structurally related to N-Butyl-N-(2-phenylethyl)aniline. This data should be used as a
precautionary reference.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://datasheets.scbt.com/sds/aghs/en/sc-343528.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-343528.pdf
https://www.benchchem.com/product/b2551271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2551271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property N-Butylaniline N-(2-Hydroxyethyl)aniline
CAS Number 1126-78-9 122-98-5

Molecular Formula Ci1oH1sN CsH11NO

Molecular Weight 149.23 g/mol 137.18 g/mol

Appearance Yellow-orange liquid[4]

241 °C (465.8 °F) at 760

Boiling Point mmHg[4]

Melting Point -12 °C (10.4 °F)[4]
Flash Point 107 °C (224.6 °F)[4]
Specific Gravity 0.930[4]

Toxicity Data (Data from Structurally Similar
Compounds)

The toxicity profile of N-Butyl-N-(2-phenylethyl)aniline is not well-established. The following
data for related compounds highlights the potential for significant health hazards.
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N-(2-
Hazard N-Butylaniline Hydroxyethyl)anilin  Aniline
e

Toxic if swallowed, in

o contact with skin or if
Toxic if swallowed; )
) ) inhaled; Causes
Fatal in contact with _
) ) serious eye damage;
skin; Causes serious .
Suspected of causing

Harmful if swallowed; eye damage; May )
o o ) ) genetic defects;
GHS Classification Causes skin irritation. cause an allergic skin ]
) Suspected of causing
[4] reaction; Suspected of

) cancer; Causes
causing cancer;
damage to organs
Causes damage to
through prolonged or

organs.
repeated exposure.[1]
[2]

LD50 Oral (Rat) 1620 mg/kg[4] - 250 mg/kg[1]

LD50 Dermal (Rabbit) - - 820 mg/kg[1]

LC50 Inhalation

- - 4 h - 248 ppm|[1
(Mouse) ppm{1]

Operational Plan: Step-by-Step Handling
Procedures

A meticulous and cautious approach is crucial when working with N-Butyl-N-(2-
phenylethyl)aniline.

4.1. Preparation:

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific
to the planned experiment.

o Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification.
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« PPE Donning: Put on all required PPE as detailed in the table above.

» Spill Kit: Confirm that a spill kit containing appropriate absorbent materials is readily
accessible.

4.2. Handling:

Weighing and Transfer: Conduct all weighing and transfers of the chemical inside the fume
hood.

Avoid Inhalation and Contact: Handle the compound with care to avoid generating dust or
aerosols. Prevent all contact with skin and eyes.[5]

Secondary Containment: Use secondary containment (e.g., a tray) for all containers holding
the chemical to mitigate spills.

Labeling: Clearly label all containers with the chemical name and appropriate hazard
warnings.

4.3. Post-Handling:

o Decontamination: Thoroughly decontaminate all surfaces and equipment that may have
come into contact with the chemical using an appropriate solvent.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination, and dispose
of disposable items in the designated hazardous waste stream.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
Disposal Plan
All waste containing N-Butyl-N-(2-phenylethyl)aniline must be treated as hazardous waste.

o Waste Collection: Collect all liquid and solid waste in clearly labeled, sealed, and appropriate
hazardous waste containers.

o Contaminated Materials: Dispose of all contaminated items, including gloves, absorbent
materials, and disposable labware, as hazardous waste.
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o Disposal Route: Follow all institutional, local, and national regulations for the disposal of
hazardous chemical waste.[3][4] Do not dispose of this chemical down the drain.

Visual Workflow for Safe Handling

The following diagram outlines the key steps for the safe handling of N-Butyl-N-(2-
phenylethyl)aniline from preparation to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Butyl-N-(2-phenylethyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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